2-Amino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
Overview
Description
2-Amino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one, also known as AMPTP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazolo[3,2-a]pyrimidines, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Green Synthesis of Heterocyclic Compounds
The compound is used in the green synthesis of novel [1,3,4]thiadiazolo[3,2-a]pyrimidines via multicomponent reactions. This process is environmentally friendly, using vanadium oxide loaded on fluorapatite as a catalyst, which offers advantages like rapid synthesis, mild reaction conditions, and no need for column chromatography .
Anticancer Activity
There has been a synthesis of anticancer compounds, specifically 7-substituted-phenyl-8,8a-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carbonitriles, from a one-pot reaction involving 2-amino-7-methyl-5h-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one. This synthesis was achieved under ultrasonic irradiation, showcasing the compound’s potential in developing new anticancer drugs .
Microwave-Assisted Synthesis
The compound is involved in microwave-assisted multi-component reactions for synthesizing pyrimidine heterocycles. This method is solvent-free and considered a green approach, aligning with the principles of sustainable and environmentally friendly chemistry .
Pharmaceutical Applications
Due to its structural similarity with biologically active molecules, the compound has potential applications in pharmaceuticals. It can be used to synthesize various molecules, especially those with pharmaceutical activity, through green synthetic organic chemistry .
Enzyme Inhibition for Antimalarial Activity
It serves as a reactant for the synthesis of inhibitors targeting dihydroorotate dehydrogenase, an enzyme crucial for the pyrimidine biosynthesis pathway in malaria parasites. This application highlights its role in developing antimalarial drugs .
Binding to HIV TAR RNA
The compound has been investigated for its pharmacological activity caused by binding to HIV TAR RNA. This suggests its potential use in HIV research and therapy .
Synthesis of STAT3 Enzyme Inhibitors
It has been used in the synthesis of derivatives that show good binding in the active site of the STAT3 enzyme, which is a target for breast cancer treatment. This indicates its application in the development of new breast cancer therapies .
Catalyst in Organic Synthesis
The compound’s derivatives have been utilized as catalysts in organic synthesis, contributing to carbon-carbon and carbon-nitrogen bond construction reactions. This underscores its versatility in synthetic organic chemistry .
Mechanism of Action
Target of Action
It is known that the compound is used for proteomics research , suggesting that it may interact with proteins or other molecules in the cell to exert its effects.
Biochemical Pathways
Given its use in proteomics research , it is likely that the compound may influence protein-related pathways.
properties
IUPAC Name |
2-amino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4OS/c1-3-2-4(11)10-6(8-3)12-5(7)9-10/h2H,1H3,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUKDQMJGUPDVST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(=N1)SC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90351472 | |
Record name | 2-Amino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90351472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31737-02-7 | |
Record name | 2-Amino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90351472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.